(4-Iodophenyl)(3-(trifluoromethyl)-pyridin-2-yl)methanamine

• Molecular Formula: C13H10F3IN2
• Molecular Weight: 378.13 g/mol
• IUPAC Name: (4-iodophenyl)-[3-(trifluoromethyl)pyridin-2-yl]methanamine
• InChI: InChI=1S/C13H10F3IN2/c14-13(15,16)10-2-1-7-19-12(10)11(18)8-3-5-9(17)6-4-8/h1-7,11H,18H2
• InChI Key: UPHRGBZLFSSABD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C(C2=CC=C(C=C2)I)N)C(F)(F)F

Description

(4-Iodophenyl)(3-(trifluoromethyl)-pyridin-2-yl)methanamine is a useful research compound. Its molecular formula is C13H10F3IN2 and its molecular weight is 378.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-((4-iodophenyl)(3-(trifluoromethyl)pyridin-2-yl)methyl)-2-methylpropane-2-sulfinamide in MeOH (5 mL) was added HCl (2.0 mL, 8.0 mmol) (4.0 M in 1,4-dioxane). The reaction was stirred at rt under N2 for 18 h. The reaction was then concentrated, and the residue was purified by reverse-phase preparative HPLC (Shimadzu) on a Phenomenex Gemini™ column (5 micron, C18, 110 Å, Axia, 100×30 mm) eluting at 45 mL/min with a linear gradient of 10% to 100% MeCN (0.1% TFA) in H2O (0.1% TFA) over 20 minutes. The product-containing fractions were combined, concentrated, dissolved in DCM (5 mL) and extracted with saturated aqueous NaHCO3 (2×5 mL). The organic layer was dried and concentrated to give (4-iodophenyl)(3-(trifluoromethyl)-pyridin-2-yl)methanamine as a clear oil.